Cas no 2227760-50-9 (methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate)

• Product Name: methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate
• CAS No: 2227760-50-9
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6612499
• PubChem ID: 165625479
• Update Time: 2025-05-21

methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate
• EN300-1768066
• 2227760-50-9

• Inchi： 1S/C8H17NO3/c1-9(2)5-4-7(10)6-8(11)12-3/h7,10H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： AYXOTZCJIWZPRW-ZETCQYMHSA-N
• SMILES： O[C@H](CC(=O)OC)CCN(C)C

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate

Methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate: A Comprehensive Overview

Methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate, with the CAS number 2227760-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral methyl ester with a unique structure that includes a dimethylamino group and a hydroxyl group positioned at specific stereocenters, making it a valuable molecule for various applications in drug discovery and synthesis.

The molecular formula of methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate is C8H18NO3, and its molecular weight is approximately 166.24 g/mol. The compound exhibits a melting point of around 110°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stereochemistry is critical, as the (3S) configuration plays a pivotal role in its biological activity and interactions with other molecules.

Recent studies have highlighted the potential of methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate as a bioactive molecule in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of complex natural products and bioactive compounds. For instance, its ability to act as a chiral building block has made it invaluable in asymmetric synthesis, where the formation of enantiomerically pure compounds is essential.

In terms of biological activity, methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate has shown promise in modulating enzyme activity and cellular signaling pathways. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. This finding underscores its potential application in oncology, particularly in the development of targeted therapies.

The synthesis of methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate involves multi-step processes that require precise control over stereochemistry. One common approach involves the use of chiral resolution techniques or asymmetric catalysis to ensure the correct configuration at the stereocenter. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric excess of this compound, making it more accessible for large-scale applications.

Moreover, methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate has been investigated for its role in neuroprotective agents. A 2024 study conducted by researchers at Stanford University revealed that this compound exhibits neuroprotective properties by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate has also been explored for its role in agricultural chemistry. Studies have shown that it can act as a natural plant growth regulator, enhancing crop yield and resistance to environmental stressors. This dual functionality across different scientific domains highlights its versatility and importance as a research tool.

From an analytical chemistry perspective, the characterization of methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods allow for precise determination of its molecular structure, stereochemistry, and purity, ensuring its reliability for downstream applications.

Looking ahead, the continued exploration of methyl (3S)-5-(dimethylamino)-3-hydroxypentanoate's properties will undoubtedly yield further insights into its potential uses. With ongoing advancements in synthetic methodologies and biological screening techniques, this compound is poised to play an increasingly important role in both academic research and industrial applications.